Cas no 72463-81-1 (Secologanol)

• Product Name: Secologanol
• CAS No: 72463-81-1
• MF: C₁₇H₂₆O₁₀
• MW: 390.382346630096
• CID: 576488
• Update Time: 2024-03-01

Secologanol Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-5-carboxylicacid, 3-ethenyl-2-(b-D-glucopyranosyloxy)-3,4-dihydro-4-(2-hydroxyethyl)-, methyl ester,(2S,3R,4S)-
• (2S)-3α-Ethenyl-2β-(β-D-glucopyranosyloxy)-3,4-dihydro-4α-(2-hydroxyethyl)-2H-pyran-5-carboxylic acid methyl ester
• 2H-Pyran-5-carboxylicacid, 3-ethenyl-2-(b-D-glucopyranosyloxy)-3,4-dihydro-4-(2-hydroxyethyl)-, methyl ester,[2S-(2a,3b,4b)]-
• Secologanol

• Inchi： 1S/C17H26O10/c1-3-8-9(4-5-18)10(15(23)24-2)7-25-16(8)27-17-14(22)13(21)12(20)11(6-19)26-17/h3,7-9,11-14,16-22H,1,4-6H2,2H3/t8-,9+,11-,12-,13+,14-,16+,17+/m1/s1
• InChI Key： GHRNLKSWTKHISE-NRZPKYKESA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1O[C@H]1[C@H](C=C)[C@@H](C(C(=O)OC)=CO1)CCO)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 550
• XLogP3: -1.4
• Topological Polar Surface Area: 155

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides
• Natural Products and Extracts Plant Extracts Plant based Curtia tenuifolia